Cas no 1251557-22-8 (N-cyclohexyl-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide)

• Product Name: N-cyclohexyl-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
• CAS No: 1251557-22-8
• MF: C₁₆H₂₀N₄O₂S
• MW: 332.420601844788
• CID: 6120241
• PubChem ID: 49665675
• Update Time: 2025-05-23

N-cyclohexyl-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide
• N-cyclohexyl-2-[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanylacetamide
• N-cyclohexyl-2-((3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl)thio)acetamide
• N-cyclohexyl-2-{[3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-yl]sulfanyl}acetamide
• AKOS024485713
• 1251557-22-8
• VU0624799-1
• F3406-8052

• Inchi： 1S/C16H20N4O2S/c1-11-18-15(22-20-11)13-8-5-9-17-16(13)23-10-14(21)19-12-6-3-2-4-7-12/h5,8-9,12H,2-4,6-7,10H2,1H3,(H,19,21)
• InChI Key： UANZBCBZNOQIQM-UHFFFAOYSA-N
• SMILES： S(C1C(=CC=CN=1)C1=NC(C)=NO1)CC(NC1CCCCC1)=O

Computed Properties

• Exact Mass: 332.13069707g/mol
• Monoisotopic Mass: 332.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-cyclohexyl-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide

N-Cyclohexyl-2-{3-(3-Methyl-1,2,4-Oxadiazol-5-Yl)Pyridin-2-Ylsulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 1251557-22-8, known as N-cyclohexyl-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of oxadiazole, a heterocyclic compound with a five-membered ring containing two nitrogen atoms and one oxygen atom. The presence of the cyclohexyl group and the pyridine ring further enhances its chemical versatility and biological activity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The pyridine ring in this molecule contributes to its aromatic stability and electronic properties, making it a promising candidate for various therapeutic applications. Additionally, the sulfanyl group (S-methyl group) plays a crucial role in modulating the molecule's reactivity and bioavailability.

One of the most notable aspects of this compound is its ability to act as a sulfur-based chelating agent, which has been extensively studied in coordination chemistry. The cyclohexyl group serves as a bulky substituent, providing steric hindrance that can influence the molecule's interaction with biological targets. This property is particularly valuable in designing drugs with high selectivity and reduced side effects.

Recent advancements in computational chemistry have enabled researchers to predict the bioisosteric replacements and pharmacokinetic profiles of this compound more accurately. For instance, molecular docking studies have revealed that the oxadiazole moiety can effectively bind to various protein targets, such as kinases and proteases, which are critical in disease pathways. Furthermore, the pyridine ring has been shown to enhance the molecule's ability to penetrate cellular membranes, improving its bioavailability.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of environmentally friendly reagents and catalytic systems has been emphasized in recent research to align with green chemistry principles. For example, microwave-assisted synthesis has been employed to optimize reaction conditions, resulting in higher yields and reduced reaction times.

In terms of applications, this compound has shown potential in the agrochemical industry as a fungicide and insecticide. Its ability to inhibit key enzymes involved in fungal growth and insect metabolism makes it a valuable candidate for crop protection products. Additionally, preliminary toxicity studies indicate that this compound exhibits low toxicity towards non-target organisms, making it an eco-friendly alternative to conventional pesticides.

Another area of interest is its role as a building block for more complex molecules. The modular structure of this compound allows for easy functionalization, enabling researchers to explore diverse chemical spaces. For instance, substitution at the oxadiazole nitrogen or the pyridine nitrogen can lead to derivatives with enhanced activity or improved pharmacokinetic properties.

From an analytical perspective, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide valuable insights into the molecule's conformational flexibility and stability under different conditions.

In conclusion, N-cyclohexyl-2-{3-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2-ylsulfanyl}acetamide represents a fascinating example of how structural complexity can be harnessed to design molecules with multifaceted applications. Its unique combination of functional groups and heterocyclic systems positions it as a key player in contemporary chemical research.